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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796 Get Quote

CAS Number: 68516-73-4

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of C.I. Pigment Yellow 155 (CAS No. 68516-

73-4), a high-performance bisacetoacetarylide organic pigment. It covers its chemical and

physical properties, synthesis, crystallographic data, and toxicological profile, with a focus on

presenting quantitative data in a structured format. This document is intended for researchers,

scientists, and professionals in drug development who may encounter or utilize this compound

in their work.

Chemical and Physical Properties
C.I. Pigment Yellow 155 is a brilliant, greenish-yellow pigment known for its excellent fastness

properties. It belongs to the disazo class of organic pigments.[1]

Table 1: General and Physical Properties of C.I. Pigment Yellow 155
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Property Value Reference(s)

C.I. Name Pigment Yellow 155 [2]

C.I. Number 200310 [2]

Chemical Class Bisacetoacetarylide [3]

Molecular Formula C₃₄H₃₂N₆O₁₂ [2]

Molecular Weight 716.65 g/mol [2]

Appearance Yellow Powder [4]

Density 1.3 - 1.5 g/cm³ [4]

Specific Surface Area 50 m²/g [5]

Oil Absorption 35 - 50 ml/100g [3]

pH Value 5.0 - 7.0 [3]

Table 2: Fastness and Resistance Properties of C.I. Pigment Yellow 155

Property Rating/Value Reference(s)

Heat Resistance 180 - 300 °C [3][5]

Light Fastness (Full Shade) 7-8 (on a scale of 1-8) [3]

Weather Resistance Good [1]

Acid Resistance 5 (on a scale of 1-5) [3]

Alkali Resistance 5 (on a scale of 1-5) [3]

Water Resistance 5 (on a scale of 1-5) [3]

Solvent Resistance Good [5]

Migration Resistance 5 (on a scale of 1-5) [3]

Synthesis
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The synthesis of C.I. Pigment Yellow 155 is a multi-step process involving diazotization and

an azo coupling reaction. The primary raw materials are Dimethyl 2-aminoterephthalate and

N,N'-1,4-phenylenebis(3-oxobutanamide) (acetoacetyl-p-phenylenediamine).

Synthesis Pathway
The overall synthetic pathway can be represented as follows:

Step 1: Diazotization

Step 2: Azo Coupling

Dimethyl 2-aminoterephthalate

Diazonium Salt

  NaNO₂, HCl, 0-5°C

Pigment Yellow 155

Coupling Reaction

Acetoacetyl-p-phenylenediamine

Click to download full resolution via product page

Caption: Synthesis of C.I. Pigment Yellow 155.

Experimental Protocol (Representative)
The following is a representative experimental protocol based on information from patent

literature. Note that specific conditions and reagents may vary.

Step 1: Preparation of the Diazo Component Solution

In a suitable reaction vessel, charge water, hydrochloric acid, and acetic acid.
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Slowly add Dimethyl 2-aminoterephthalate to the acid solution with stirring.

Cool the resulting slurry to 0-5°C using an ice bath.

Prepare a solution of sodium nitrite in water.

Slowly add the sodium nitrite solution to the cooled slurry of Dimethyl 2-aminoterephthalate

while maintaining the temperature between 0-5°C to form the diazonium salt solution. The

reaction is typically monitored for completion using a starch-iodide test for excess nitrous

acid.

Step 2: Preparation of the Coupling Component Solution

In a separate vessel, dissolve N,N'-1,4-phenylenebis(3-oxobutanamide) in an aqueous

alkaline solution (e.g., sodium hydroxide solution).

Adjust the pH of the solution as necessary with acetic acid or another suitable acid to form a

fine suspension or solution of the coupling component.

Step 3: Azo Coupling Reaction

The diazonium salt solution from Step 1 is slowly added to the coupling component solution

from Step 2. Alternatively, both solutions can be simultaneously added to a vessel containing

a buffer solution.

The temperature of the reaction mixture is maintained at a low temperature, typically below

20°C.

The pH of the reaction is carefully controlled, often in the range of 4.5-6.0, by the addition of

a buffer or a dilute acid/base.

The coupling reaction proceeds to form the crude Pigment Yellow 155 as a precipitate.

Step 4: Post-Treatment and Isolation

The crude pigment slurry is often heated to a higher temperature (e.g., 90-95°C) for a period

of time to promote crystal growth and improve pigment properties.
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The pigment is then isolated by filtration.

The filter cake is washed thoroughly with water to remove residual salts and impurities.

The final product is dried in an oven to yield C.I. Pigment Yellow 155 as a fine powder.

Crystallography
The crystal structure of C.I. Pigment Yellow 155 has been determined by X-ray diffraction. The

molecule exists in the bisketohydrazone tautomeric form, which is stabilized by intramolecular

hydrogen bonding.

Table 3: Crystallographic Data for C.I. Pigment Yellow 155

Parameter Value Reference(s)

Crystal System Triclinic [6]

Space Group P-1 [6]

a (Å) 8.012(2) [6]

b (Å) 9.123(2) [6]

c (Å) 12.156(3) [6]

α (°) 85.12(3) [6]

β (°) 81.34(3) [6]

γ (°) 73.18(3) [6]

Volume (Å³) 834.1(4) [6]

Z 1 [6]

The molecular structure features a nearly planar conformation, which contributes to its high

performance as a pigment.

Spectroscopic Data
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Detailed spectroscopic data for C.I. Pigment Yellow 155 is not widely available in the public

domain. However, based on its chemical structure, the following spectral characteristics can be

anticipated:

Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption

bands for N-H stretching (around 3200-3400 cm⁻¹), C=O stretching of the ester and amide

groups (in the range of 1650-1750 cm⁻¹), C=C stretching of the aromatic rings (around 1450-

1600 cm⁻¹), and N=N stretching of the azo group (around 1400-1450 cm⁻¹). An entry for the

IR spectrum of Pigment Yellow 155 exists in the Infrared and Raman Users Group (IRUG)

spectral database.[7]

UV-Visible Spectroscopy: In the solid state (as a dispersion), it exhibits a strong absorbance

in the blue region of the visible spectrum, leading to its brilliant yellow appearance. The λmax

is expected to be in the range of 400-450 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectra would

provide detailed information about the molecular structure. The ¹H-NMR spectrum would

show signals corresponding to the aromatic protons, the N-H protons of the amide groups,

and the methyl protons of the ester and acetoacetyl groups. Due to its low solubility,

obtaining high-resolution NMR spectra in common solvents is challenging.

Toxicological Profile
The toxicological data for C.I. Pigment Yellow 155 is limited. However, extensive data is

available for the class of diarylide yellow pigments, which are generally considered to have a

low order of toxicity due to their very low solubility in water and biological media.

Table 4: Toxicological Data for Diarylide Yellow Pigments (as a class)
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Endpoint Result Reference(s)

Acute Oral Toxicity (LD₅₀, rat) > 2000 mg/kg bw

Skin Irritation Non-irritating

Eye Irritation Minimally irritating

Skin Sensitization Not a sensitizer

Mutagenicity (Ames Test) Generally non-mutagenic

Carcinogenicity No evidence of carcinogenicity

It is important to note that while diarylide pigments themselves are considered non-toxic, some

older pigments in this class based on 3,3'-dichlorobenzidine can release this carcinogen at

temperatures above 200°C. C.I. Pigment Yellow 155 is not based on 3,3'-dichlorobenzidine.[2]

Ecotoxicity
Due to their extremely low water solubility, diarylide pigments are not expected to be

bioavailable to aquatic organisms and are therefore considered to have a low potential for

environmental toxicity. They are not readily biodegradable but also have a low potential for

bioaccumulation.

Applications and Performance Testing
C.I. Pigment Yellow 155 is a high-performance pigment used in demanding applications where

excellent lightfastness, heat stability, and resistance to migration are required. Its primary

applications are in the coloration of plastics, printing inks, and coatings.[1]

Performance Testing Workflow
The following diagram illustrates a typical workflow for evaluating the performance of C.I.

Pigment Yellow 155 in a plastic application.
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Evaluation Metrics

Pigment Preparation CompoundingDispersion Injection MoldingHomogenized Melt Performance EvaluationTest Plaques

Colorimetry

Heat Stability Test

Lightfastness Test

Migration Test

Click to download full resolution via product page

Caption: Performance Testing Workflow in Plastics.

Experimental Protocol for Performance Testing in Plastic (Example: HDPE)

Compounding:

Dry the High-Density Polyethylene (HDPE) resin to the recommended moisture content.

Pre-mix the C.I. Pigment Yellow 155 powder with the HDPE resin at a specified

concentration (e.g., 0.1% for full shade, or a combination with TiO₂ for tints).

Melt-compound the mixture using a twin-screw extruder at a specified temperature profile

(e.g., 180-220°C).

Specimen Preparation:

Injection mold the compounded pellets into standard test plaques (e.g., 2mm or 3mm

thickness) under controlled conditions of temperature and pressure.

Performance Evaluation:
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Colorimetric Analysis: Measure the color coordinates (L, a, b, C, h°) of the plaques using a

spectrophotometer.

Heat Stability: Expose the colored plaques to a series of increasing temperatures in an

oven for a fixed duration (e.g., 5 minutes at each temperature step from 200°C to 300°C).

Evaluate the color change (ΔE*) at each step.

Lightfastness: Expose the plaques to a xenon arc lamp according to a standard test

method (e.g., ISO 4892-2). Evaluate the color change at specified intervals.

Migration Resistance: Place a colored plaque in contact with an uncolored PVC plaque

under a defined pressure and temperature for a set time (e.g., 24 hours at 80°C). Assess

the extent of color transfer to the PVC plaque.

Conclusion
C.I. Pigment Yellow 155 is a high-performance bisacetoacetarylide pigment with a well-

defined chemical structure and excellent fastness properties. Its low toxicity profile, typical of

this class of pigments, makes it a suitable colorant for a wide range of applications. This guide

provides a consolidated source of technical information to aid researchers and scientists in

understanding and potentially utilizing this compound. Further research to obtain and publish

detailed spectroscopic and specific toxicological data for this particular CAS number would be

beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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